Cas no 86480-43-5 (5-(methylsulfonyl)-2-pentofuranosyl-2H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine)

5-(methylsulfonyl)-2-pentofuranosyl-2H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine structure
86480-43-5 structure
Product Name:5-(methylsulfonyl)-2-pentofuranosyl-2H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
CAS No:86480-43-5
MF:C10H14N6O6S
MW:346.319759845734
CID:991680
PubChem ID:333692
Update Time:2025-04-20

5-(methylsulfonyl)-2-pentofuranosyl-2H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(methylsulfonyl)-2-pentofuranosyl-2H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
    • 2-(7-amino-5-methylsulfonyltriazolo[4,5-d]pyrimidin-2-yl)-5-(hydroxymethyl)oxolane-3,4-diol
    • NSC337237
    • NSC-337237
    • 5-(Methanesulfonyl)-2-pentofuranosyl-2H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
    • DTXSID20318831
    • 86480-43-5
    • Inchi: 1S/C10H14N6O6S/c1-23(20,21)10-12-7(11)4-8(13-10)15-16(14-4)9-6(19)5(18)3(2-17)22-9/h3,5-6,9,17-19H,2H2,1H3,(H2,11,12,13,15)
    • InChI Key: IKKDAOGSYCIMHV-UHFFFAOYSA-N
    • SMILES: S(C)(C1N=C(C2C(N=1)=NN(C1C(C(C(CO)O1)O)O)N=2)N)(=O)=O

Computed Properties

  • Exact Mass: 346.06955336g/mol
  • Monoisotopic Mass: 346.06955336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 544
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.1
  • Topological Polar Surface Area: 195Ų

5-(methylsulfonyl)-2-pentofuranosyl-2H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine Related Literature

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